Cas no 2229095-36-5 (3-2-(piperidin-3-yloxy)ethyl-1H-indole)

• Product Name: 3-2-(piperidin-3-yloxy)ethyl-1H-indole
• CAS No: 2229095-36-5
• MF: C₁₅H₂₀N₂O
• MW: 244.332103729248
• CID: 5974592
• PubChem ID: 165864330
• Update Time: 2025-10-29

3-2-(piperidin-3-yloxy)ethyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 3-2-(piperidin-3-yloxy)ethyl-1H-indole
• 3-[2-(piperidin-3-yloxy)ethyl]-1H-indole
• 2229095-36-5
• EN300-1790482

• Inchi： 1S/C15H20N2O/c1-2-6-15-14(5-1)12(10-17-15)7-9-18-13-4-3-8-16-11-13/h1-2,5-6,10,13,16-17H,3-4,7-9,11H2
• InChI Key： CEALOXZRFBGJAJ-UHFFFAOYSA-N
• SMILES： O(CCC1=CNC2C=CC=CC1=2)C1CNCCC1

Computed Properties

• Exact Mass: 244.157563266g/mol
• Monoisotopic Mass: 244.157563266g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 37Ų

Additional information on 3-2-(piperidin-3-yloxy)ethyl-1H-indole

Introduction to 3-2-(piperidin-3-yloxy)ethyl-1H-indole (CAS No. 2229095-36-5)

3-2-(piperidin-3-yloxy)ethyl-1H-indole, identified by the CAS number 2229095-36-5, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of indole derivatives, which are well-documented for their diverse biological activities and potential therapeutic applications. The presence of a piperidine moiety linked to an indole core through an ethoxyethyl bridge introduces unique pharmacophoric features that make this molecule a subject of intense interest for drug discovery and development.

The molecular structure of 3-2-(piperidin-3-yloxy)ethyl-1H-indole encompasses a benzene ring fused with a pyrrole ring, forming the characteristic indole scaffold. This core structure is further functionalized by the attachment of a piperidine group at the 3-position of the indole ring, connected via an ethoxyethyl chain. This specific arrangement of functional groups is believed to contribute to the compound's interactability with biological targets, making it a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been a surge in research focused on indole derivatives due to their broad spectrum of biological activities. These compounds have been investigated for their potential roles in modulating various cellular processes, including neurotransmitter receptor interactions, inflammation pathways, and enzyme inhibition. The piperidine moiety in 3-2-(piperidin-3-yloxy)ethyl-1H-indole is particularly noteworthy, as it is known to enhance binding affinity and selectivity when interacting with certain biological targets. This feature makes it an attractive scaffold for designing novel therapeutic agents.

One of the most compelling aspects of 3-2-(piperidin-3-yloxy)ethyl-1H-indole is its potential as a lead compound for the development of drugs targeting neurological disorders. Indole derivatives have shown promise in preclinical studies for their ability to interact with serotonin receptors, which are implicated in conditions such as depression, anxiety, and neurodegenerative diseases. The structural features of this compound may facilitate its binding to these receptors, thereby modulating neurotransmitter activity and potentially alleviating symptoms associated with these conditions.

Furthermore, the ethoxyethyl chain in 3-2-(piperidin-3-yloxy)ethyl-1H-indole may contribute to its solubility and bioavailability, which are critical factors in drug development. Improved solubility can enhance drug absorption and distribution throughout the body, while optimal bioavailability ensures that the therapeutic dose reaches the target site effectively. These pharmacokinetic properties are essential for designing drugs that are not only potent but also feasible for clinical use.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and interactions of compounds like 3-2-(piperidin-3-yloxy)ethyl-1H-indole with biological targets. These computational approaches have been instrumental in identifying key pharmacophoric elements within the molecule and guiding modifications that could enhance its therapeutic potential. By leveraging these technologies, scientists can accelerate the drug discovery process and bring new treatments to patients more quickly.

The synthesis of 3-2-(piperidin-3-yloxy)ethyl-1H-indole presents an intriguing challenge due to its complex structure. However, modern synthetic methodologies have made significant strides in facilitating the construction of such molecules. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution reactions have been employed to build the indole-piperidine core efficiently. Additionally, protecting group strategies have been utilized to ensure regioselective functionalization at multiple sites within the molecule.

In conclusion, 3-2-(piperidin-3-yloxy)ethyl-1H-indole (CAS No. 2229095-36-5) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable candidate for further investigation into treating neurological disorders and other conditions. As research continues to uncover new applications for indole derivatives, compounds like this one are poised to play a crucial role in shaping the future of medicine.